(E)-2-(4-(naphthalen-1-yl)thiazol-2-yl)-3-(3,4,5-trimethoxyphenyl)acrylonitrile

• IUPAC Name: (E)-2-(4-naphthalen-1-yl-1,3-thiazol-2-yl)-3-(3,4,5-trimethoxyphenyl)prop-2-enenitrile
• InChI: InChI=1S/C25H20N2O3S/c1-28-22-12-16(13-23(29-2)24(22)30-3)11-18(14-26)25-27-21(15-31-25)20-10-6-8-17-7-4-5-9-19(17)20/h4-13,15H,1-3H3/b18-11+
• InChI Key: NSBLCNLNYVKFSD-WOJGMQOQSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C=C(C#N)C2=NC(=CS2)C3=CC=CC4=CC=CC=C43
• Isomeric SMILES: COC1=CC(=CC(=C1OC)OC)/C=C(\C#N)/C2=NC(=CS2)C3=CC=CC4=CC=CC=C43
• Molecular Formula: C25H20N2O3S
• Molecular Weight: 428.5 g/mol

Description

(E)-2-(4-(naphthalen-1-yl)thiazol-2-yl)-3-(3,4,5-trimethoxyphenyl)acrylonitrile, also known as NT3, is a novel compound that has gained significant attention in the scientific community due to its potential applications in various fields. NT3 belongs to the family of acrylonitrile derivatives and has been synthesized using various methods.

Scientific Research Applications

Materials Science and Organic Synthesis

Compounds similar to "(E)-2-(4-(naphthalen-1-yl)thiazol-2-yl)-3-(3,4,5-trimethoxyphenyl)acrylonitrile" have been explored for their utility in materials science, particularly in the development of organic light-emitting diodes (OLEDs) and as intermediates in organic synthesis. For instance, organotin compounds derived from Schiff bases have been synthesized and characterized for their application in OLEDs, highlighting the potential of naphthalene derivatives in advanced materials (García-López et al., 2014).

Photophysical Properties

The synthesis and photophysical characterization of compounds related to naphthalene derivatives underscore their significance in the study of luminescent materials. Such compounds exhibit unique properties like large Stokes shifts, making them suitable for applications in fluorescent probes and sensors (Zhang et al., 2014).

Biological Activities

Although the request specifically excludes information related to drug use, dosage, and side effects, it's worth noting that naphthalene derivatives have been investigated for their biological properties. For example, novel trimethoxyphenyl-derived chalcone-benzimidazolium salts, bearing structural similarity to the compound of interest, have shown anticancer activities. These compounds' ability to induce cell-cycle arrest and apoptosis in cancer cells indicates the potential biomedical applications of related naphthalene derivatives (Yang et al., 2019).